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Compound of Interest

Compound Name: Carbanilide

Cat. No.: B493258 Get Quote

Introduction

Carbanilide, also known as 1,3-diphenylurea, is a chemical compound with the formula

(C₆H₅NH)₂CO. It serves as a versatile intermediate in organic synthesis and finds applications

as a stabilizer in smokeless powders and as a precursor in the production of pharmaceuticals

and other fine chemicals. This document outlines a high-yield, laboratory-scale protocol for the

synthesis of carbanilide.

The most common and efficient laboratory synthesis of carbanilide involves the reaction of

phenyl isocyanate with aniline. This reaction is typically rapid, proceeds with high selectivity,

and often results in a high yield of the desired product. The reaction proceeds via a nucleophilic

addition mechanism where the amine group of aniline attacks the electrophilic carbon of the

isocyanate group.

Reaction Scheme

The overall reaction for the synthesis of carbanilide from phenyl isocyanate and aniline is as

follows:

C₆H₅NCO + C₆H₅NH₂ → (C₆H₅NH)₂CO

Experimental Protocol
This protocol details the synthesis of carbanilide from phenyl isocyanate and aniline.
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Materials and Equipment

Phenyl isocyanate (C₇H₅NO)

Aniline (C₆H₇N)

Anhydrous toluene

Erlenmeyer flask or round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and filter paper

Beakers

Graduated cylinders

Analytical balance

Safety Precautions

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Phenyl isocyanate is a lachrymator and is toxic. Handle with extreme care.

Aniline is toxic and readily absorbed through the skin. Avoid contact.

Toluene is flammable and has narcotic effects at high concentrations.

Procedure

Reaction Setup: In a 250 mL Erlenmeyer flask, dissolve 9.3 g (0.1 mol) of aniline in 100 mL

of anhydrous toluene. Place the flask on a magnetic stirrer and begin stirring.
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Addition of Phenyl Isocyanate: Slowly add 11.9 g (0.1 mol) of phenyl isocyanate to the

aniline solution. The addition should be done dropwise or in small portions to control the

exothermic reaction. An ice bath can be used to maintain the temperature below 25°C.

Reaction: After the addition is complete, continue stirring the mixture at room temperature for

30 minutes. A white precipitate of carbanilide will form.

Isolation of Product: Cool the reaction mixture in an ice bath for another 15-20 minutes to

ensure complete precipitation.

Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with a small amount of cold toluene to remove any

unreacted starting materials.

Drying: Dry the purified carbanilide in a vacuum oven at 60-70°C to a constant weight.

Characterization: Determine the melting point of the dried product and compare it to the

literature value (238-240°C). The yield can be calculated based on the final weight of the

product.

Data Presentation
Table 1: Reagent and Product Data

Compound Formula
Molar Mass (
g/mol )

Amount (g) Moles (mol)

Aniline C₆H₇N 93.13 9.3 0.1

Phenyl

Isocyanate
C₇H₅NO 119.12 11.9 0.1

Carbanilide C₁₃H₁₂N₂O 212.25

Theoretical Yield 21.23 0.1
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Experimental Workflow for Carbanilide Synthesis
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Caption: Workflow for the synthesis of carbanilide.

To cite this document: BenchChem. [Application Notes and Protocols for High-Yield
Synthesis of Carbanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b493258#high-yield-synthesis-of-carbanilide-in-a-
laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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